The Revival of a Carbapenem: A Technical Guide to the Discovery and Development of Sanfetrinem
The Revival of a Carbapenem: A Technical Guide to the Discovery and Development of Sanfetrinem
For Researchers, Scientists, and Drug Development Professionals
Abstract
Sanfetrinem (B1680756), a tricyclic β-lactam antibiotic of the trinem class, has experienced a remarkable journey from its initial development in the 1990s for respiratory tract infections to its recent repurposing as a promising oral agent for the treatment of tuberculosis (TB). This technical guide provides an in-depth overview of the discovery and development history of sanfetrinem and its orally bioavailable prodrug, sanfetrinem cilexetil. It details the preclinical and clinical investigations that have shaped our understanding of its mechanism of action, antimicrobial spectrum, pharmacokinetic profile, and therapeutic potential. Particular emphasis is placed on the recent research that has propelled sanfetrinem back into the clinical arena as a much-needed oral treatment option for multidrug-resistant tuberculosis.
Discovery and Initial Development
Sanfetrinem (formerly GV104326) was first synthesized by scientists at Glaxo Wellcome (now GlaxoSmithKline) in the 1990s.[1] It emerged from a research program focused on developing novel carbapenem (B1253116) antibiotics with a broad spectrum of activity and improved stability to β-lactamases. The unique tricyclic structure of the trinem class offered a promising scaffold.
The orally bioavailable prodrug, sanfetrinem cilexetil (GV118819), was developed to improve upon the poor oral absorption of the parent compound.[2] Early clinical development in the late 1990s focused on the treatment of community-acquired respiratory tract infections. Phase 2 trials were successfully completed for this indication. However, for commercial reasons, further development was halted before the initiation of Phase 3 trials.[3]
Mechanism of Action
Like other β-lactam antibiotics, sanfetrinem exerts its bactericidal effect by inhibiting bacterial cell wall synthesis. Its primary target is the L,D-transpeptidase enzyme, which is crucial for the cross-linking of peptidoglycan, an essential component of the bacterial cell wall.[4] By acylating the active site of this enzyme, sanfetrinem prevents the formation of these cross-links, leading to a weakened cell wall and ultimately, cell lysis.
The following diagram illustrates the generalized mechanism of action for β-lactam antibiotics, including sanfetrinem.
Caption: Generalized signaling pathway of β-lactam antibiotics.
Preclinical Development
In Vitro Activity
Sanfetrinem has demonstrated potent in vitro activity against a broad range of Gram-positive and Gram-negative bacteria.[5] More recently, its activity against Mycobacterium tuberculosis has been a key focus of research.
Table 1: In Vitro Activity of Sanfetrinem (MIC90)
| Organism | MIC90 (µg/mL) | Reference |
| Staphylococcus aureus (MSSA) | 0.06 | [5] |
| Streptococcus pneumoniae | 0.125 | [5] |
| Streptococcus pyogenes | 0.008 | [5] |
| Escherichia coli | 0.25 | [5] |
| Klebsiella pneumoniae | 0.5 | [5] |
| Mycobacterium tuberculosis | 1-4 | [3] |
Synergy Studies
Checkerboard assays have been employed to evaluate the synergistic potential of sanfetrinem with other antibiotics, particularly in the context of tuberculosis treatment. These studies have shown promising synergistic interactions.
Table 2: In Vitro Synergy of Sanfetrinem against M. tuberculosis
| Combination | Fractional Inhibitory Concentration Index (FICI) | Interpretation |
| Sanfetrinem + Amoxicillin/Clavulanate | ≤0.5 | Synergy |
| Sanfetrinem + Ethambutol | ≤0.5 | Synergy |
| Sanfetrinem + Rifampicin | ≤0.5 | Synergy |
In Vivo Efficacy
The in vivo efficacy of sanfetrinem cilexetil has been evaluated in various murine models of infection.
Table 3: In Vivo Efficacy of Sanfetrinem Cilexetil in a Murine Sepsis Model
| Pathogen | ED50 (mg/kg) |
| Staphylococcus aureus Smith | 0.09 |
| Staphylococcus aureus 5 (β-lactamase producer) | 0.71 |
| Streptococcus pyogenes | 0.08 |
| Escherichia coli C11 | 0.28 |
Pharmacokinetics
Pharmacokinetic studies in mice have provided valuable data on the absorption, distribution, metabolism, and excretion of sanfetrinem.
Table 4: Pharmacokinetic Parameters of Sanfetrinem in Mice (10 mg/kg oral dose of Sanfetrinem Cilexetil)
| Parameter | Plasma | Lung |
| Cmax (µg/mL) | 7.60 | 1.94 |
| Tmax (h) | 0.25 | 0.25 |
| AUC (µg·h/mL) | 6.16 | 1.52 |
| Half-life (h) | 0.37 | 0.41 |
Experimental Protocols
Synthesis of Sanfetrinem (GV104326)
A highly stereoselective and practical total synthesis of sanfetrinem has been reported, achieving a ~33% overall yield in nine steps from a commercially available acetoxyazetidinone.[6] A key feature of this synthesis is a diastereoselective protonation of a zinc enolate complex. The following diagram outlines the general synthetic workflow.
Caption: Simplified workflow for the total synthesis of Sanfetrinem.
In Vivo Murine Sepsis Model
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Animals: Male ICR mice.
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Infection: Intraperitoneal injection of a bacterial suspension in 5% mucin.
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Treatment: Oral administration of sanfetrinem cilexetil suspended in 0.5% methylcellulose (B11928114) at various doses one hour post-infection.
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Endpoint: Survival monitored for 7 days, and the 50% effective dose (ED50) calculated.[5]
In Vivo Murine Tuberculosis Model
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Animals: DHP-1 knockout mice are often used to avoid rapid hydrolysis of β-lactams.
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Infection: Intranasal inoculation with Mycobacterium tuberculosis.
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Treatment: Oral administration of sanfetrinem cilexetil.
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Endpoint: Bacterial burden in the lungs determined by colony-forming unit (CFU) counts at various time points.
Checkerboard Synergy Assay
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Method: A two-dimensional microdilution assay is performed in 96-well plates.
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Procedure: One antibiotic is serially diluted along the x-axis, and the second antibiotic is serially diluted along the y-axis. Each well is inoculated with a standardized bacterial suspension.
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Analysis: The minimum inhibitory concentration (MIC) is determined for each drug alone and in combination. The Fractional Inhibitory Concentration Index (FICI) is calculated using the formula: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone).
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Interpretation: FICI ≤ 0.5 indicates synergy; 0.5 < FICI ≤ 4 indicates an additive or indifferent effect; FICI > 4 indicates antagonism.
Time-Kill Assay for M. tuberculosis
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Culture: M. tuberculosis H37Rv is grown in 7H9 broth.
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Treatment: Sanfetrinem is added at various concentrations to exponentially growing cultures.
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Sampling: Aliquots are taken at different time points (e.g., 0, 1, 3, 5, and 7 days).
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Quantification: Serial dilutions are plated on 7H11 agar (B569324) plates, and colony-forming units (CFU) are counted after incubation.
Repurposing for Tuberculosis and Clinical Development
The urgent need for new, orally bioavailable drugs to treat multidrug-resistant tuberculosis (MDR-TB) has led to the re-evaluation of sanfetrinem.[7][8] Its potent in vitro activity against M. tuberculosis, including resistant strains, and its oral bioavailability make it an attractive candidate.[3]
A Phase 2a clinical trial (NCT05388448) was initiated to evaluate the early bactericidal activity (EBA), safety, and pharmacokinetics of sanfetrinem cilexetil in adults with drug-susceptible pulmonary tuberculosis.[9] The trial has recently completed enrollment, and results are anticipated in early 2025.[1]
Table 5: Sanfetrinem Cilexetil Phase 2a Trial (NCT05388448) Design
| Stage | Treatment Arms |
| Stage 1 | Sanfetrinem cilexetil 1.6 g PO q12hRifampicin 35 mg/kg PO OD |
| Stage 2 | Sanfetrinem cilexetil 2.4 g PO ODRifampicin 35 mg/kg PO OD |
The following diagram illustrates the logical progression of sanfetrinem's development for tuberculosis.
Caption: Logical flow of Sanfetrinem's development for tuberculosis.
Conclusion
Sanfetrinem represents a compelling example of drug repurposing. Originally developed for a different indication, its unique properties have positioned it as a promising candidate to address the critical global health challenge of tuberculosis. The comprehensive preclinical data, coupled with the ongoing clinical evaluation, will be instrumental in determining the future role of this revived carbapenem in the fight against infectious diseases. The forthcoming results from the Phase 2a trial are eagerly awaited by the scientific and medical communities and will be pivotal in guiding the subsequent stages of its clinical development.
References
- 1. Click TB Consortium completes recruitment for novel oral carbapenem antibiotic - EDCTP [edctp.org]
- 2. WO2018206466A1 - Sanfetrinem or a salt or ester thereof for use in treating mycobacterial infection - Google Patents [patents.google.com]
- 3. Sanfetrinem | Working Group for New TB Drugs [newtbdrugs.org]
- 4. In Vivo Antibacterial Activities of Sanfetrinem Cilexetil, a New Oral Tricyclic Antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Collection - A Highly Stereoselective and Practical Total Synthesis of the Tricyclic β-Lactam Antibiotic GV104326 (4-Methoxytrinem) - Journal of the American Chemical Society - Figshare [acs.figshare.com]
- 6. Sanfetrinem, an oral β-lactam antibiotic repurposed for the treatment of tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. ClinicalTrials.gov [clinicaltrials.gov]
- 9. Phase 2: EBA, Safety and Tolerability of Sanfetrinem Cilexetil | Working Group for New TB Drugs [newtbdrugs.org]
